Cas no 1260981-94-9 (3-(Cyclopropylmethyl)piperidin-4-one)

• Product Name: 3-(Cyclopropylmethyl)piperidin-4-one
• CAS No: 1260981-94-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD30214031
• CID: 5565661
• PubChem ID: 53403985
• Update Time: 2025-06-08

3-(Cyclopropylmethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1260981-94-9
• 3-(cyclopropylmethyl)piperidin-4-one
• EN300-2978962
• 3-(Cyclopropylmethyl)piperidin-4-one

• MDL： MFCD30214031
• Inchi： 1S/C9H15NO/c11-9-3-4-10-6-8(9)5-7-1-2-7/h7-8,10H,1-6H2
• InChI Key： YZYUPDOJXCDGBS-UHFFFAOYSA-N
• SMILES： O=C1CCNCC1CC1CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 3-(Cyclopropylmethyl)piperidin-4-one

Professional Introduction to 3-(Cyclopropylmethyl)piperidin-4-one (CAS No. 1260981-94-9)

3-(Cyclopropylmethyl)piperidin-4-one (CAS No. 1260981-94-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound, characterized by its cyclopropylmethyl and piperidin-4-one substituents, represents a promising scaffold for the synthesis of novel bioactive molecules.

The structural motif of 3-(Cyclopropylmethyl)piperidin-4-one combines the rigidity of the cyclopropyl ring with the versatility of the piperidine nitrogen-containing heterocycle. This combination not only imparts specific steric and electronic properties but also opens up diverse possibilities for further chemical modifications. The presence of the piperidinone moiety suggests potential interactions with biological targets, making it a valuable candidate for medicinal chemistry investigations.

In recent years, there has been a growing interest in exploring novel scaffolds that can enhance drug efficacy and reduce side effects. The cyclopropylmethyl group, in particular, has been recognized for its ability to modulate pharmacokinetic properties, including solubility and metabolic stability. This feature is particularly relevant in the context of developing orally active pharmaceuticals, where optimal absorption and distribution are critical.

One of the most compelling aspects of 3-(Cyclopropylmethyl)piperidin-4-one is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize various derivatives that exhibit significant biological activity. For instance, modifications at the cyclopropylmethyl position have led to compounds with enhanced binding affinity to specific protein targets, while alterations at the piperidinone ring have resulted in improved metabolic profiles.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of compounds containing piperidine moieties. Piperidine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The incorporation of a cyclopropylmethyl group into these derivatives has further expanded their pharmacological repertoire, leading to the discovery of several promising lead compounds.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) associated with 3-(Cyclopropylmethyl)piperidin-4-one. By systematically varying different functional groups within the molecule, researchers have been able to identify key structural features that contribute to biological activity. These insights have not only guided the design of more potent drugs but also provided a deeper understanding of how these compounds interact with their targets.

The synthesis of 3-(Cyclopropylmethyl)piperidin-4-one presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently.

In addition to its pharmaceutical applications, 3-(Cyclopropylmethyl)piperidin-4-one has shown promise in other areas of chemical research. Its unique structure makes it an attractive candidate for studying molecular recognition processes and developing new materials with tailored properties. The compound's ability to form stable complexes with other molecules also opens up possibilities for applications in catalysis and material science.

The future prospects for 3-(Cyclopropylmethyl)piperidin-4-one are bright, with ongoing research aimed at uncovering its full potential. As our understanding of structure-activity relationships continues to evolve, new derivatives with enhanced properties are likely to be discovered. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will further accelerate the discovery process.

In conclusion, 3-(Cyclopropylmethyl)piperidin-4-one (CAS No. 1260981-94-9) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further development and application in drug discovery and beyond. As research progresses, this compound is poised to play a significant role in shaping the future of medicinal chemistry.